Cas no 31310-19-7 (ethyl 5-amino-3-methyl-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 5-amino-3-methyl-1-benzothiophene-2-carboxylate
• CAS No: 31310-19-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 1069455
• PubChem ID: 2758795
• Update Time: 2025-04-20

ethyl 5-amino-3-methyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-3-methylbenzo-[b]thiophene-2-carboxylate
• ethyl 5-amino-3-methyl-1-benzothiophene-2-carboxylate
• HWUQWROLRSTSGZ-UHFFFAOYSA-N
• SCHEMBL3488612
• CS-0234603
• Ethyl 5-Amino-3-methylbenzo[b]thiophene-2-carboxylate
• ethyl-5-amino-3-methyl-1-benzothiophene-2-carboxylate
• DB-206559
• Ethyl5-Amino-3-methylbenzo[b]thiophene-2-carboxylate
• Z1741962682
• 31310-19-7
• 5-Amino-3-methylbenzo[b]thiophene-2-carboxylic acid ethyl ester
• EN300-1441543
• A912277

• MDL： MFCD00661911
• Inchi： 1S/C12H13NO2S/c1-3-15-12(14)11-7(2)9-6-8(13)4-5-10(9)16-11/h4-6H,3,13H2,1-2H3
• InChI Key： HWUQWROLRSTSGZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 396.0±37.0 °C at 760 mmHg
• Flash Point: 193.3±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 5-amino-3-methyl-1-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD323616)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes